molecular formula C25H26ClF3N4O4 B1193033 LXH254HCl

LXH254HCl

Cat. No. B1193033
M. Wt: 538.9522
InChI Key: SBMYWWMMWVWGKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

LXH254 is an orally available inhibitor of all members of the serine/threonine protein kinase Raf family, with potential antineoplastic activity. Upon administration, pan-RAF inhibitor LXH254 binds to Raf proteins and inhibits Raf-mediated signal transduction pathways. This inhibits proliferation of Raf-overexpressing tumor cells. Raf protein kinases are critical enzymes in the Ras/Raf/MEK/ERK signaling pathway and are upregulated in a variety of cancer cell types..

Scientific Research Applications

Advanced Imaging Techniques in Biofilm Systems

  • Application : Advanced imaging techniques like laser scanning microscopy (LSM), magnetic resonance imaging (MRI), and scanning transmission X-ray microscopy (STXM) are crucial in studying complex microbial biofilm systems. These techniques allow for in-situ analysis of structure, composition, processes, and dynamics in microbial communities. Though not directly mentioning LXH254HCl, this research area is indicative of the kind of detailed analysis possible in microbiology and related fields (Neu et al., 2010).

The Large Hadron Collider: Exploring High-Energy Frontiers

  • Application : The Large Hadron Collider (LHC) at CERN is a landmark in scientific research, pushing the boundaries of fundamental physics. It exemplifies the integration of advanced technology in scientific research to explore fundamental questions of matter and the universe. This context provides a backdrop for understanding the scale and complexity of modern scientific endeavors, though it does not specifically address LXH254HCl (Roeck, 2016).

Socio-Economic Impact of the Large Hadron Collider

  • Application : A cost-benefit analysis of the LHC at CERN reveals its significant socio-economic impacts. This research sheds light on the broader implications of large-scale scientific projects and their potential benefits across various social groups, including scientists, students, and the general public. The study underscores the value of investing in such large-scale scientific endeavors (Florio et al., 2016).

Learning Health Systems and Data Sharing

  • Application : The concept of Learning Health Systems (LHS), which integrate data sharing, technology, and policy to generate rapid knowledge and inform decisions, can be relevant in the context of LXH254HCl research. This approach emphasizes the importance of data integration and sharing in advancing health-related scientific research (Friedman et al., 2014).

Design and Technology of the Large Hadron Collider

  • Application : Understanding the design and technology behind the LHC provides insights into the complexities and challenges of large-scale scientific research. This knowledge is crucial for comprehending the infrastructural and technological requirements of modern scientific studies, which could be relevant for research involving LXH254HCl (Evans & Bryant, 2008).

Big Science and the Large Hadron Collider

  • Application : The study of the LHC and its role in the development of Big Science highlights the importance of large-scale scientific projects in advancing knowledge. This perspective can be instrumental in understanding the broader context and implications of scientific research, potentially including studies involving LXH254HCl (Giudice, 2011).

Impact of the Large Hadron Collider on Society

  • Application : The LHC's influence extends beyond physics, impacting various aspects of society and inspiring numerous applications in different fields. Understanding this impact can provide a framework for evaluating the broader implications of scientific discoveries and technologies, which may be relevant for research on LXH254HCl (Goldfarb, 2012).

properties

Product Name

LXH254HCl

Molecular Formula

C25H26ClF3N4O4

Molecular Weight

538.9522

IUPAC Name

N-[3-[2-(2-hydroxyethoxy)-6-morpholin-4-ylpyridin-4-yl]-4-methylphenyl]-2-(trifluoromethyl)pyridine-4-carboxamide;hydrochloride

InChI

InChI=1S/C25H25F3N4O4.ClH/c1-16-2-3-19(30-24(34)17-4-5-29-21(12-17)25(26,27)28)15-20(16)18-13-22(32-6-9-35-10-7-32)31-23(14-18)36-11-8-33;/h2-5,12-15,33H,6-11H2,1H3,(H,30,34);1H

InChI Key

SBMYWWMMWVWGKQ-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)NC(=O)C2=CC(=NC=C2)C(F)(F)F)C3=CC(=NC(=C3)OCCO)N4CCOCC4.Cl

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO, not in water

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

LXH254;  LXH-254;  LXH 254;  LXH254 HCl;  LXH254 hydrochloride

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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